1-(2,4-dimethoxybenzyl)-4-(ethylsulfonyl)piperazine oxalate

• IUPAC Name: 1-[(2,4-dimethoxyphenyl)methyl]-4-ethylsulfonylpiperazine;oxalic acid
• InChI: InChI=1S/C15H24N2O4S.C2H2O4/c1-4-22(18,19)17-9-7-16(8-10-17)12-13-5-6-14(20-2)11-15(13)21-3;3-1(4)2(5)6/h5-6,11H,4,7-10,12H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: FSDQZEUFFWNTCV-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)CC2=C(C=C(C=C2)OC)OC.C(=O)(C(=O)O)O
• Molecular Formula: C17H26N2O8S
• Molecular Weight: 418.5 g/mol

Description

1-(2,4-dimethoxybenzyl)-4-(ethylsulfonyl)piperazine oxalate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a piperazine derivative that has shown promising results in various studies, making it a subject of interest in the scientific community.

Mechanism of Action

The exact mechanism of action of 1-(2,4-dimethoxybenzyl)-4-(ethylsulfonyl)piperazine oxalate is not fully understood. However, it is believed to exert its effects by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine. By binding to these receptors, it can either enhance or inhibit their activity, leading to the observed effects.
Biochemical and Physiological Effects
Studies have shown that 1-(2,4-dimethoxybenzyl)-4-(ethylsulfonyl)piperazine oxalate can have various biochemical and physiological effects. For instance, it has been shown to increase the release of dopamine in the prefrontal cortex, which is a region of the brain implicated in higher cognitive functions. Additionally, it has also been shown to increase the levels of serotonin and norepinephrine, which are neurotransmitters implicated in mood regulation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2,4-dimethoxybenzyl)-4-(ethylsulfonyl)piperazine oxalate in lab experiments is its high affinity for dopamine receptors. This makes it a useful tool for studying the role of dopamine in various physiological processes. Additionally, it has also been shown to have a good safety profile, making it a suitable candidate for further research.
However, one of the limitations of using this compound is its complex synthesis method. This can make it difficult to obtain large quantities of the compound, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(2,4-dimethoxybenzyl)-4-(ethylsulfonyl)piperazine oxalate. One potential area of research is its potential as an antipsychotic agent. Further studies are needed to fully understand its mechanism of action and to determine its efficacy in treating schizophrenia.
Additionally, there is also potential for this compound to be used as an antidepressant and anxiolytic agent. Further studies are needed to determine its safety and efficacy in these applications.
Conclusion
In conclusion, 1-(2,4-dimethoxybenzyl)-4-(ethylsulfonyl)piperazine oxalate is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its high affinity for dopamine receptors makes it a useful tool for studying the role of dopamine in various physiological processes. Further research is needed to fully understand its mechanism of action and to determine its efficacy in treating various conditions.

Synthesis Methods

The synthesis of 1-(2,4-dimethoxybenzyl)-4-(ethylsulfonyl)piperazine oxalate involves a multi-step process. The first step involves the reaction of 2,4-dimethoxybenzyl chloride with piperazine in the presence of a base to form 1-(2,4-dimethoxybenzyl)piperazine. The second step involves the reaction of this intermediate product with ethylsulfonyl chloride to form 1-(2,4-dimethoxybenzyl)-4-(ethylsulfonyl)piperazine. Finally, the oxalate salt of the compound is obtained by reacting the free base with oxalic acid.

Scientific Research Applications

1-(2,4-dimethoxybenzyl)-4-(ethylsulfonyl)piperazine oxalate has been studied for its potential therapeutic applications in various fields of medicine. One of the main areas of research is its potential as an antipsychotic agent. Studies have shown that this compound has a high affinity for dopamine receptors, which are implicated in the pathogenesis of schizophrenia. Additionally, it has also been studied for its potential as an antidepressant and anxiolytic agent.